molecular formula C19H18N2O2 B5769433 2-(2,3-dimethylphenoxy)-N-8-quinolinylacetamide

2-(2,3-dimethylphenoxy)-N-8-quinolinylacetamide

Cat. No. B5769433
M. Wt: 306.4 g/mol
InChI Key: MLZRCBNKZQWEIF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2,3-dimethylphenoxy)-N-8-quinolinylacetamide, commonly known as DMQAA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, neuroscience, and biochemistry.

Mechanism of Action

The mechanism of action of DMQAA is complex and involves multiple pathways. DMQAA has been shown to interact with various proteins and enzymes in the body, including acetylcholinesterase, the GABA(A) receptor, and PARP. DMQAA can also modulate the activity of ion channels in the brain, which can affect neurotransmitter release and neuronal excitability.
Biochemical and Physiological Effects
DMQAA has been shown to have various biochemical and physiological effects in the body. In medicinal chemistry, DMQAA has been shown to improve memory and cognitive function in animal models of Alzheimer's disease. In neuroscience, DMQAA has been shown to have anxiolytic and sedative effects in animal models. In biochemistry, DMQAA has been shown to inhibit the growth of cancer cells and sensitize them to chemotherapy.

Advantages and Limitations for Lab Experiments

DMQAA has several advantages for lab experiments, including its ability to modulate the activity of ion channels and enzymes in the body. However, DMQAA also has several limitations, including its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for DMQAA research, including:
1. Further studies on the mechanism of action of DMQAA, including its interactions with ion channels and enzymes in the body.
2. Development of more efficient synthesis methods for DMQAA.
3. Studies on the potential applications of DMQAA in other fields, such as immunology and microbiology.
4. Studies on the potential toxicity of DMQAA and its effects on the environment.
5. Development of more water-soluble forms of DMQAA for easier administration in lab experiments.
Conclusion
In conclusion, DMQAA is a chemical compound that has shown potential applications in various fields such as medicinal chemistry, neuroscience, and biochemistry. DMQAA has been extensively studied for its ability to modulate the activity of ion channels and enzymes in the body, and its potential applications in the treatment of Alzheimer's disease, cancer therapy, and other fields. Further research is needed to fully understand the mechanism of action of DMQAA and its potential applications in other fields.

Synthesis Methods

DMQAA can be synthesized through a multi-step process that involves the reaction of 2,3-dimethylphenol with chloroacetyl chloride to form 2-(2,3-dimethylphenoxy)acetyl chloride. This intermediate is then reacted with 8-hydroxyquinoline to form DMQAA.

Scientific Research Applications

DMQAA has been extensively studied for its potential applications in various fields. In medicinal chemistry, DMQAA has shown promising results as a potential drug candidate for the treatment of Alzheimer's disease. Studies have shown that DMQAA can inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for memory and cognitive function.
In neuroscience, DMQAA has been studied for its ability to modulate the activity of ion channels in the brain. Studies have shown that DMQAA can enhance the activity of the GABA(A) receptor, which is involved in the regulation of anxiety and sleep.
In biochemistry, DMQAA has been studied for its ability to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. DMQAA has been shown to have potential applications in cancer therapy, as PARP inhibitors can sensitize cancer cells to chemotherapy.

properties

IUPAC Name

2-(2,3-dimethylphenoxy)-N-quinolin-8-ylacetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18N2O2/c1-13-6-3-10-17(14(13)2)23-12-18(22)21-16-9-4-7-15-8-5-11-20-19(15)16/h3-11H,12H2,1-2H3,(H,21,22)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MLZRCBNKZQWEIF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=CC=C1)OCC(=O)NC2=CC=CC3=C2N=CC=C3)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

306.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.